Cas no 1049677-27-1 (12-(Diethoxyphosphinyl)dodecylamine)
12-(Diethoxyphosphinyl)dodecylamine Chemical and Physical Properties
Names and Identifiers
-
- diethyl (12-aminododecyl)phosphonate
- Diethyl 12-aMinododecylphosphonate, 95%
- Diethyl 12-aminododecylphosphonate
- 12-(Diethoxyphosphinyl)dodecylamine
- 1049677-27-1
- 12-diethoxyphosphoryldodecan-1-amine
- MFCD11046110
-
- MDL: MFCD11046110
- Inchi: 1S/C16H36NO3P/c1-3-19-21(18,20-4-2)16-14-12-10-8-6-5-7-9-11-13-15-17/h3-17H2,1-2H3
- InChI Key: QNUXHOLXFCDFFZ-UHFFFAOYSA-N
- SMILES: P(CCCCCCCCCCCCN)(=O)(OCC)OCC
Computed Properties
- Exact Mass: 321.24328101g/mol
- Monoisotopic Mass: 321.24328101g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 21
- Rotatable Bond Count: 16
- Complexity: 252
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 61.6
- XLogP3: 3.9
12-(Diethoxyphosphinyl)dodecylamine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB348973-1 g |
Diethyl 12-aminododecylphosphonate, 97%; . |
1049677-27-1 | 97% | 1g |
€352.63 | 2023-04-26 | |
| abcr | AB348973-1g |
Diethyl 12-aminododecylphosphonate, 97%; . |
1049677-27-1 | 97% | 1g |
€326.50 | 2025-02-14 | |
| abcr | AB348973-5g |
Diethyl 12-aminododecylphosphonate, 97%; . |
1049677-27-1 | 97% | 5g |
€1165.00 | 2025-02-14 | |
| abcr | AB348973-10g |
Diethyl 12-aminododecylphosphonate, 97%; . |
1049677-27-1 | 97% | 10g |
€2003.50 | 2025-02-14 |
12-(Diethoxyphosphinyl)dodecylamine Related Literature
-
1. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
2. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
Additional information on 12-(Diethoxyphosphinyl)dodecylamine
Introduction to 12-(Diethoxyphosphinyl)dodecylamine (CAS No. 1049677-27-1)
12-(Diethoxyphosphinyl)dodecylamine, with the chemical formula C₁₆H₃₇NO₂P, is a specialized organophosphorus compound that has garnered significant attention in the field of pharmaceutical and materials science. This compound, identified by its CAS number 1049677-27-1, exhibits unique structural and functional properties that make it a valuable candidate for various applications, particularly in drug development and advanced material synthesis. The presence of a dodecyl chain and a diethoxyphosphinyl group imparts distinct chemical reactivity, enabling its use in diverse chemical transformations.
The molecular structure of 12-(Diethoxyphosphinyl)dodecylamine consists of a long hydrocarbon chain terminated by a phosphorus-based functional group. This configuration allows the compound to act as a surfactant, chelating agent, or intermediate in organic synthesis. The diethoxyphosphinyl moiety is particularly noteworthy, as it provides a site for further functionalization, making the compound adaptable to tailored applications in medicinal chemistry and polymer science.
In recent years, research has highlighted the potential of organophosphorus compounds like 12-(Diethoxyphosphinyl)dodecylamine in developing novel therapeutic agents. The phosphorus atom's ability to form stable bonds with various biological molecules has opened avenues for creating targeted drugs with improved efficacy and reduced side effects. For instance, studies have explored its role in designing kinase inhibitors, which are crucial in treating cancers and inflammatory diseases. The long aliphatic chain enhances membrane permeability, facilitating cellular uptake and improving bioavailability.
Moreover, the compound's surfactant properties have been leveraged in nanotechnology and drug delivery systems. Its ability to stabilize nanoparticles and micelles makes it an excellent candidate for formulating targeted drug delivery systems. These systems can enhance the therapeutic index of drugs by improving their solubility and targeting specific tissues or organs. Recent advancements in this area have shown promising results in oncology, where 12-(Diethoxyphosphinyl)dodecylamine-based formulations have demonstrated enhanced tumor-specific accumulation of chemotherapeutic agents.
The diethoxyphosphinyl group also serves as a versatile handle for further chemical modifications. Researchers have utilized this moiety to attach biomolecules such as peptides or antibodies, creating conjugates with potential applications in immunotherapy. Such conjugates can improve the specificity of drug action while minimizing systemic toxicity. The compound's compatibility with various synthetic methodologies has made it a preferred choice for medicinal chemists seeking to develop novel scaffolds for drug discovery.
From a materials science perspective, 12-(Diethoxyphosphinyl)dodecylamine has been investigated for its role in polymer modification and surface functionalization. Its amphiphilic nature allows it to act as an emulsifier or dispersant, facilitating the formation of stable colloidal suspensions. These suspensions are essential in coatings, adhesives, and composite materials, where uniform dispersion of particles is critical for optimal performance. The compound's ability to form stable interfaces has also been exploited in developing lubricants with enhanced tribological properties.
The synthesis of 12-(Diethoxyphosphinyl)dodecylamine involves multi-step organic reactions, typically starting from commercially available precursors such as dodecanal or dodecanol. Phosphorylation reactions followed by alkylation steps are commonly employed to introduce the diethoxyphosphinyl group. Advances in catalytic methods have improved the efficiency and selectivity of these reactions, reducing byproduct formation and enhancing yield.
In conclusion, 12-(Diethoxyphosphinyl)dodecylamine (CAS No. 1049677-27-1) is a multifunctional compound with broad applicability across pharmaceuticals and materials science. Its unique structural features enable its use as an intermediate in drug development, a component in advanced materials, and a modifier for surface properties. Ongoing research continues to uncover new possibilities for this versatile compound, reinforcing its importance in modern chemistry.
1049677-27-1 (12-(Diethoxyphosphinyl)dodecylamine) Related Products
- 5191-09-3(Diethyl 1-tetradecanephosphonate)
- 61910-65-4(Phosphonic acid, [4-amino-1-(2-aminoethyl)butyl]-, diethyl ester)
- 16165-66-5(Diethyl Hexylphosphonate)
- 16165-71-2(1-Diethoxyphosphorylhexadecane)
- 5943-17-9(Phosphonic acid,heptamethylenedi-, tetraethyl ester (7CI,8CI))
- 62317-13-9(Phosphonic acid, [5-amino-2-(aminomethyl)pentyl]-, diethyl ester)
- 1068-07-1(Diethyl 1-octylphosphonate)
- 4844-38-6(Phosphonic acid,P-dodecyl-, diethyl ester)
- 16165-68-7(Diethyl 1-decylphosphonate)
- 16165-72-3(Phosphonic acid,octadecyl-, diethyl ester (6CI,7CI,8CI,9CI))